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Compound of Interest

Compound Name:
Methyl 2-amino-6-fluoro-3-

nitrobenzoate

Cat. No.: B1323410 Get Quote

An In-depth Technical Guide to Methyl 2-amino-6-fluoro-3-nitrobenzoate

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and safety information for Methyl 2-amino-6-fluoro-3-nitrobenzoate, a compound of interest

for researchers, scientists, and professionals in drug development.

Core Chemical Properties
Methyl 2-amino-6-fluoro-3-nitrobenzoate is a fluorinated aromatic compound containing

amino and nitro functional groups. Its chemical structure and properties make it a potentially

valuable intermediate in the synthesis of more complex molecules, particularly in the

pharmaceutical industry.

Quantitative Data Summary
The key physicochemical properties of Methyl 2-amino-6-fluoro-3-nitrobenzoate are

summarized in the table below for easy reference.
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Property Value Citations

Molecular Formula C₈H₇FN₂O₄ [1]

Molecular Weight 214.15 g/mol [1]

Melting Point 93-95 °C

Boiling Point 360.9 ± 42.0 °C at 760 mmHg

Appearance Solid [1]

Purity 97% - 98% [1]

InChI

1S/C8H7FN2O4/c1-15-8(12)6-

4(9)2-3-5(7(6)10)11(13)14/h2-

3H,10H2,1H3

[1]

InChI Key
CZWULSUQQAOBDL-

UHFFFAOYSA-N
[1]

Synonyms:

methyl 2-azanyl-6-fluoranyl-3-nitro-benzoate[1]

2-amino-6-fluoro-3-nitrobenzoic acid methyl ester[1]

Experimental Protocols
While specific experimental protocols for the synthesis of Methyl 2-amino-6-fluoro-3-
nitrobenzoate are not readily available in the provided search results, a plausible synthesis

route can be inferred from the synthesis of structurally similar compounds, such as methyl 2-

fluoro-3-aminobenzoate. A potential synthetic pathway could involve the following key steps:

Nitration: Introduction of a nitro group onto a suitable aromatic precursor.

Esterification: Conversion of a carboxylic acid group to a methyl ester.

Halogen Exchange (Fluorination): Selective replacement of a halogen (e.g., chlorine) with

fluorine.
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Reduction (if necessary): Conversion of a nitro group to an amino group.

A general method for synthesizing a related compound, methyl 3-fluoro-2-nitrobenzoate,

involves the esterification of 3-fluoro-2-nitrobenzoic acid with methanol in the presence of an

acid catalyst like sulfuric acid.[2] Another approach is the nitration of methyl 3-fluorobenzoate.

[2]

Safety and Handling
For safe handling and storage of Methyl 2-amino-6-fluoro-3-nitrobenzoate, the following

precautions should be observed.

Safety Data Summary
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Category Information Citations

Signal Word Warning

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

Precautionary Statements

P261 (Avoid breathing

dust/fume/gas/mist/vapors/spr

ay), P301+P310 (IF

SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician),

P305+P351+P338 (IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing)

Storage

Keep in a dark place, under an

inert atmosphere, at room

temperature or 4°C, and

protected from light.

Mandatory Visualizations
Logical Synthesis Workflow
The following diagram illustrates a conceptual workflow for the synthesis of Methyl 2-amino-6-
fluoro-3-nitrobenzoate, based on common organic chemistry transformations.

2,6-Difluorobenzoic Acid Nitration
(HNO₃, H₂SO₄) 2,6-Difluoro-3-nitrobenzoic Acid Esterification

(Methanol, Acid Catalyst) Methyl 2,6-Difluoro-3-nitrobenzoate Nucleophilic Aromatic Substitution
(Ammonia) Methyl 2-amino-6-fluoro-3-nitrobenzoate
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Click to download full resolution via product page

Caption: Conceptual synthesis pathway for Methyl 2-amino-6-fluoro-3-nitrobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

